4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride

• IUPAC Name: 4-butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride
• InChI: InChI=1S/C12H22N2O2.ClH/c1-3-9(2)11-8-16-12(15)14(11)10-4-6-13-7-5-10;/h9-11,13H,3-8H2,1-2H3;1H
• InChI Key: KNZNAFLXAHCELB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1COC(=O)N1C2CCNCC2.Cl
• Molecular Formula: C12H23ClN2O2
• Molecular Weight: 262.77 g/mol

Description

The compound 4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride is a substituted oxazolidinone derivative featuring a piperidine ring at position 3 and a butan-2-yl group at position 4 of the oxazolidinone scaffold. Oxazolidinones are heterocyclic compounds with diverse pharmacological and synthetic applications, including antimicrobial activity and use as chiral auxiliaries in asymmetric synthesis . Instead, structurally related analogs, such as 3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride (CAS 130818-98-3), are well-documented . These analogs serve as critical building blocks in medicinal chemistry and crystallography studies .

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

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Comparison with Similar Compounds

Key Differences and Implications:

Substituent Effects: The piperidin-4-yl group in 3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride enhances solubility and bioavailability compared to non-polar substituents like benzyl . Aminomethyl-substituted analogs (e.g., 4-(aminomethyl)-1,3-oxazolidin-2-one hydrochloride) exhibit higher reactivity in nucleophilic reactions due to the free amine group .

Pharmacological Relevance: AMOZ and its derivatives are critical in monitoring nitrofuran antibiotic residues in food products, highlighting the role of oxazolidinones in analytical chemistry . Piperidine-containing oxazolidinones are explored for central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier .

Synthetic Utility: Chiral oxazolidinones like 3-acryloyl-(4S)-4-benzyl-1,3-oxazolidin-2-one are widely used in stereoselective synthesis, leveraging their rigid framework to control enantioselectivity .

Analytical Chemistry

• AMOZ and AOZ (3-amino-2-oxazolidinone) are derivatized with 2-nitrobenzaldehyde for LC-MS/MS detection of nitrofuran metabolites in animal tissues .
• Stable isotope-labeled analogs (e.g., AMOZ-d5) are employed as internal standards to ensure quantification accuracy .

Medicinal Chemistry

• 3-(Piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride (CAS 130818-98-3) is cataloged as a building block for kinase inhibitors and neurotransmitter modulators .
• Piperidine-oxazolidinone hybrids are investigated for antimicrobial activity, though data on the butan-2-yl variant remain speculative .

Material Science

Biological Activity

4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one; hydrochloride is an organic compound belonging to the oxazolidinone class, characterized by its five-membered ring structure containing nitrogen and oxygen. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry.

The molecular formula of 4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one; hydrochloride is C12H23ClN2O2, with a molecular weight of 262.77 g/mol. The compound features a butan-2-yl group and a piperidinyl substituent, which may influence its biological activity.

Property	Value
Molecular Formula	C12H23ClN2O2
Molecular Weight	262.77 g/mol
IUPAC Name	4-butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one; hydrochloride
InChI Key	KNZNAFLXAHCELB-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its ability to inhibit bacterial protein synthesis. It achieves this by binding to the bacterial ribosome, thereby preventing the formation of the initiation complex necessary for protein translation. This mechanism is similar to other oxazolidinone antibiotics like linezolid and tedizolid, which have been shown to be effective against various bacterial strains, including resistant ones .

Antimicrobial Properties

Research indicates that oxazolidinones exhibit significant antimicrobial activity. The specific compound has been explored for its effectiveness against Gram-positive bacteria, including strains resistant to traditional antibiotics. The presence of the piperidinyl group enhances its binding affinity to bacterial ribosomes, increasing its potency as an antibiotic.

Cytotoxicity Studies

Cytotoxicity assessments have demonstrated that while some derivatives of oxazolidinones can exhibit high cytotoxic effects on cancer cell lines, the specific activity of 4-butan-2-yl derivatives requires further investigation. Preliminary studies suggest that at certain concentrations, this compound may promote cell viability rather than induce toxicity .

Study on Antibacterial Activity

A study conducted on various oxazolidinone derivatives showed that compounds with structural similarities to 4-butan-2-yl derivatives exhibited varying degrees of antibacterial activity against resistant strains of Staphylococcus aureus. The study highlighted that modifications in the side chains significantly impacted their efficacy .

Comparative Analysis with Other Compounds

In comparative studies with linezolid and tedizolid, 4-butan-2-yl derivatives demonstrated a unique profile in terms of lipophilicity and bioavailability. These characteristics are crucial for optimizing therapeutic applications and minimizing side effects associated with antibiotic treatments .